1-{7-[4-(Benzyloxy)-3-ethoxyphenyl]-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone

• Molecular Formula: C23H24N4O3
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 1-[7-(3-ethoxy-4-phenylmethoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone
• InChI: InChI=1S/C23H24N4O3/c1-4-29-20-12-18(10-11-19(20)30-13-17-8-6-5-7-9-17)22-21(16(3)28)15(2)26-23-24-14-25-27(22)23/h5-12,14,22H,4,13H2,1-3H3,(H,24,25,26)
• InChI Key: KKEPHVDNURIWJD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C(=C(NC3=NC=NN23)C)C(=O)C)OCC4=CC=CC=C4

Description

1-{7-[4-(BENZYLOXY)-3-ETHOXYPHENYL]-5-METHYL-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YL}ETHAN-1-ONE is a complex organic compound that belongs to the class of triazolopyrimidines This compound is characterized by its unique structure, which includes a triazolopyrimidine core substituted with a benzyloxy and ethoxyphenyl group

Preparation Methods

The synthesis of 1-{7-[4-(BENZYLOXY)-3-ETHOXYPHENYL]-5-METHYL-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YL}ETHAN-1-ONE typically involves multiple steps, starting from readily available starting materials. The synthetic route often includes the formation of the triazolopyrimidine core, followed by the introduction of the benzyloxy and ethoxyphenyl groups. Reaction conditions such as temperature, solvent, and catalysts are carefully controlled to achieve high yields and purity. Industrial production methods may involve optimization of these conditions to scale up the synthesis while maintaining efficiency and cost-effectiveness .

Chemical Reactions Analysis

1-{7-[4-(BENZYLOXY)-3-ETHOXYPHENYL]-5-METHYL-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YL}ETHAN-1-ONE undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using common reducing agents to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced with other groups under suitable conditions. Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts.

Scientific Research Applications

1-{7-[4-(BENZYLOXY)-3-ETHOXYPHENYL]-5-METHYL-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YL}ETHAN-1-ONE has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with unique properties for industrial applications .

Mechanism of Action

The mechanism of action of 1-{7-[4-(BENZYLOXY)-3-ETHOXYPHENYL]-5-METHYL-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YL}ETHAN-1-ONE involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

1-{7-[4-(BENZYLOXY)-3-ETHOXYPHENYL]-5-METHYL-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YL}ETHAN-1-ONE can be compared with other similar compounds, such as:

1,2-Cyclohexane dicarboxylic acid diisononyl ester: Used as a plasticizer in various applications.

Ringer’s lactate solution: A mixture used for fluid resuscitation in medical settings. These comparisons highlight the unique structural features and applications of 1-{7-[4-(BENZYLOXY)-3-ETHOXYPHENYL]-5-METHYL-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YL}ETHAN-1-ONE, distinguishing it from other compounds with different uses and properties.